Cas no 1332531-03-9 ([1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride)
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride
- [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanoldihydrochloride
- [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride
-
- MDL: MFCD13857471
- Inchi: 1S/C12H18N2O.2ClH/c15-10-11-4-3-7-14(8-11)9-12-5-1-2-6-13-12;;/h1-2,5-6,11,15H,3-4,7-10H2;2*1H
- InChI Key: VSJLVLCGLVYPPL-UHFFFAOYSA-N
- SMILES: Cl.Cl.OCC1CN(CC2C=CC=CN=2)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 187
- Topological Polar Surface Area: 36.4
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB408380-500 mg |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride |
1332531-03-9 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB408380-500mg |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride; . |
1332531-03-9 | 500mg |
€333.00 | 2024-04-19 | ||
| abcr | AB408380-1g |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride; . |
1332531-03-9 | 1g |
€397.00 | 2024-04-19 | ||
| abcr | AB408380-5g |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride; . |
1332531-03-9 | 5g |
€1037.00 | 2024-04-19 | ||
| Ambeed | A710178-1g |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride |
1332531-03-9 | 95% | 1g |
$534.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515261-250mg |
(1-(Pyridin-2-ylmethyl)piperidin-3-yl)methanol dihydrochloride |
1332531-03-9 | 98% | 250mg |
¥1612.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515261-1g |
(1-(Pyridin-2-ylmethyl)piperidin-3-yl)methanol dihydrochloride |
1332531-03-9 | 98% | 1g |
¥4320.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515261-5g |
(1-(Pyridin-2-ylmethyl)piperidin-3-yl)methanol dihydrochloride |
1332531-03-9 | 98% | 5g |
¥12960.00 | 2024-08-09 |
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride
Comprehensive Overview of [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride (CAS No. 1332531-03-9)
[1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride (CAS No. 1332531-03-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and pyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its binding affinity with various biological targets.
The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for experimental and industrial applications. Its molecular formula and weight are critical for analytical purposes, and its purity is often verified using advanced techniques like HPLC and mass spectrometry. Given the rising demand for novel therapeutic agents, [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride is frequently discussed in forums and publications focusing on medicinal chemistry and neuropharmacology.
One of the trending topics in the scientific community is the role of heterocyclic compounds in treating neurological disorders. This compound's pyridinylmethyl and piperidinyl groups suggest potential interactions with central nervous system (CNS) receptors. Such properties align with current research trends, including the development of small-molecule modulators for neurodegenerative diseases like Alzheimer's and Parkinson's.
In addition to its pharmacological potential, [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride is also studied for its synthetic versatility. Organic chemists value its scaffold for designing derivatives with improved efficacy and selectivity. Questions often arise about its structure-activity relationship (SAR), a hot topic in drug design circles. Researchers are keen to understand how modifications to its core structure could enhance its therapeutic profile.
The compound's CAS No. 1332531-03-9 is a unique identifier that facilitates accurate referencing in patents and scientific literature. This is especially important given the growing emphasis on intellectual property in the pharmaceutical industry. Companies and academic institutions frequently search for this CAS number to track its usage in proprietary formulations or published studies.
From a commercial perspective, [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride is available through specialized chemical suppliers. Its pricing and availability are often influenced by factors like batch purity and scale of production. Laboratories seeking high-quality standards typically inquire about certificates of analysis (CoA) and Good Manufacturing Practice (GMP) compliance, reflecting the industry's focus on quality assurance.
Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This aligns with broader industry trends emphasizing green chemistry and sustainable laboratory practices.
In summary, [1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride (CAS No. 1332531-03-9) represents a promising candidate for further research in pharmaceutical sciences. Its structural complexity and potential biological activity make it a subject of ongoing investigation, particularly in the context of CNS-targeted therapies and drug discovery. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.
1332531-03-9 ([1-(Pyridin-2-ylmethyl)piperidin-3-yl]methanol dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)